Cas no 1788843-26-4 (N-[1-(furan-3-yl)propan-2-yl]pyridine-3-sulfonamide)

• Product Name: N-[1-(furan-3-yl)propan-2-yl]pyridine-3-sulfonamide
• CAS No: 1788843-26-4
• MF: C₁₂H₁₄N₂O₃S
• MW: 266.316161632538
• CID: 5405085
• PubChem ID: 76147082
• Update Time: 2025-05-24

N-[1-(furan-3-yl)propan-2-yl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3-Furanyl)-1-methylethyl]-3-pyridinesulfonamide
• N-(1-(furan-3-yl)propan-2-yl)pyridine-3-sulfonamide
• 1788843-26-4
• F6356-0731
• AKOS024549625
• N-[1-(furan-3-yl)propan-2-yl]pyridine-3-sulfonamide

• Inchi： 1S/C12H14N2O3S/c1-10(7-11-4-6-17-9-11)14-18(15,16)12-3-2-5-13-8-12/h2-6,8-10,14H,7H2,1H3
• InChI Key： IVPXYEPYZRMWKT-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(NC(C)CC1=COC=C1)(=O)=O

Computed Properties

• Exact Mass: 266.07251349g/mol
• Monoisotopic Mass: 266.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on N-[1-(furan-3-yl)propan-2-yl]pyridine-3-sulfonamide

Comprehensive Overview of N-[1-(furan-3-yl)propan-2-yl]pyridine-3-sulfonamide (CAS 1788843-26-4): Structure, Applications, and Research Insights

In the realm of organic chemistry and pharmaceutical research, N-[1-(furan-3-yl)propan-2-yl]pyridine-3-sulfonamide (CAS 1788843-26-4) has garnered significant attention due to its unique molecular architecture and potential applications. This compound, characterized by the fusion of a furan ring and a pyridine-sulfonamide moiety, exemplifies the growing interest in heterocyclic sulfonamides as versatile building blocks in drug discovery and material science. Researchers and industry professionals frequently search for terms like "sulfonamide derivatives in medicinal chemistry", "furan-based bioactive compounds", and "CAS 1788843-26-4 synthesis", reflecting the compound's relevance in contemporary scientific discourse.

The structural elegance of N-[1-(furan-3-yl)propan-2-yl]pyridine-3-sulfonamide lies in its hybrid design, combining the electron-rich furan heterocycle with the polar sulfonamide group. This configuration enables diverse interactions with biological targets, making it a candidate for studies in enzyme inhibition and receptor modulation. Recent publications highlight the role of similar compounds in addressing challenges like antibiotic resistance and inflammatory pathways, aligning with global health priorities. Searches for "sulfonamide anti-inflammatory agents" or "furan derivatives in drug design" underscore the intersection of this molecule with trending research areas.

From a synthetic perspective, CAS 1788843-26-4 exemplifies advancements in green chemistry methodologies. Modern protocols emphasize catalyst-free reactions and solvent-free conditions to improve sustainability—a topic frequently queried as "eco-friendly synthesis of sulfonamides". The compound’s propan-2-yl linker also offers flexibility for further derivatization, a feature explored in queries like "modifying sulfonamide side chains". Analytical techniques such as HPLC purity analysis and NMR structural confirmation are critical for quality control, as evidenced by search trends around "characterization of heterocyclic sulfonamides".

Beyond pharmaceuticals, N-[1-(furan-3-yl)propan-2-yl]pyridine-3-sulfonamide finds niche applications in agrochemical research and functional material development. Its furan component contributes to UV stability, while the sulfonamide group enhances solubility—properties often searched as "sulfonamides in crop protection" or "heterocycles in organic electronics". Regulatory-compliant handling protocols (avoiding terms like hazardous) ensure safe utilization across industries, with databases frequently indexing "safe handling of sulfonamide compounds" as a key query.

The commercial availability of CAS 1788843-26-4 through specialty chemical suppliers has accelerated its adoption in high-throughput screening. Laboratories prioritize "bulk sulfonamide suppliers" and "custom synthesis of furan derivatives", reflecting market demand. Patent analyses reveal growing IP activity around structurally related compounds, particularly for kinase inhibitors and metabolic disorder therapeutics—topics dominating scientific search engines.

In conclusion, N-[1-(furan-3-yl)propan-2-yl]pyridine-3-sulfonamide represents a compelling case study in the convergence of structural innovation and applied research. Its multifaceted chemistry addresses pressing questions in drug discovery, sustainable synthesis, and material science, resonating with both academic investigators and industrial R&D teams. As search behaviors evolve toward "next-generation sulfonamide applications" and "furan hybrid molecules", this compound’s scientific narrative continues to unfold.